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Compound of Interest

Compound Name:
3-Chloro-4-fluorophenylhydrazine

hydrochloride

Cat. No.: B068651 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Chloro-4-fluorophenylhydrazine
hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 3-Chloro-4-
fluorophenylhydrazine hydrochloride (CAS No: 175135-74-7). The following sections detail

the material's hazards, safe handling procedures, emergency response protocols, and physical

properties to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
3-Chloro-4-fluorophenylhydrazine hydrochloride is a hazardous substance that requires

careful handling. It is classified as toxic if swallowed and causes significant skin and eye

irritation.[1] It may also cause respiratory irritation.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 / Category 4
H301/H302: Toxic / Harmful if

swallowed[1][2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

— Single Exposure
Category 3

H335: May cause respiratory

irritation[1][2]

Hazard Pictograms:

Skull and Crossbones: Indicates acute toxicity (fatal or toxic).

Exclamation Mark: Indicates skin/eye irritation, skin sensitization, acute toxicity (harmful),

narcotic effects, or respiratory tract irritation.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for its safe

handling and storage.

Table 2: Physical and Chemical Properties of 3-Chloro-4-fluorophenylhydrazine
hydrochloride
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Property Value Source

CAS Number 175135-74-7 [1][4]

Molecular Formula C₆H₇Cl₂FN₂ [1][4]

Molecular Weight 197.03 g/mol [1][4]

Appearance Solid / Powder [4]

Melting Point ~210°C (decomposition) [1]

Purity 98% [1]

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize exposure risk.

Handling Procedures
General Handling: Avoid all personal contact, including inhalation of dust.[2] Use only in a

well-ventilated area or under a chemical fume hood.[2][5] Do not eat, drink, or smoke when

using this product.[2][3] Wash hands and any exposed skin thoroughly after handling.[2][3]

Engineering Controls: Ensure that eyewash stations and safety showers are close to the

workstation location.[3][5][6]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[2][3] For eye protection, use safety glasses with side-shields or goggles

conforming to EN166 or NIOSH standards.[3][7] Chemical-resistant gloves (e.g., nitrile

rubber) should be worn.[8] If dust formation is likely, a NIOSH/MSHA-approved respirator

(such as a type N95) is required.[9]

Storage Requirements
Conditions: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.

[2][3][7] Keep away from incompatible materials such as strong oxidizing agents.[9]

Security: Store in a locked-up area, accessible only to authorized personnel.[2][7]
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Container Integrity: Protect containers from physical damage and check regularly for leaks.

[2]
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Risk Assessment & Control

Control Measures

Identify Hazard:
3-Chloro-4-fluorophenylhydrazine

hydrochloride

Assess Risks
(Toxicity, Irritation,
Exposure Routes)

 is subject to 

Implement Control Hierarchy

 informs selection of 

Engineering Controls
(Fume Hood)

Review & Monitor
Effectiveness

 are subject to 

Administrative Controls
(SOPs, Training)

Personal Protective
Equipment (Gloves, Goggles)
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Emergency Protocol: Accidental Exposure

Immediate Actions

First Aid Route

Accidental Exposure Occurs

Remove from Source
& Alert Others

Begin Decontamination
(Remove Clothing, Flush Area)

Inhalation:
Move to Fresh Air

 based on
exposure type 

Skin Contact:
Wash with Soap & Water

 based on
exposure type 

Eye Contact:
Flush with Water (15 min)

 based on
exposure type 

Ingestion:
Rinse Mouth, Give Water

 based on
exposure type 

Seek Immediate
Medical Attention

(Bring SDS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b068651#3-chloro-4-fluorophenylhydrazine-
hydrochloride-safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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